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Compound of Interest

2-Bromo-4-
Compound Name:

(trifluoromethyl)phenylacetic acid

Cat. No.: B1272844

An In-Depth Technical Guide to 2-Bromo-4-(trifluoromethyl)phenylacetic acid

This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethyl)phenylacetic acid, a key building block in organic synthesis, particularly
relevant for researchers, scientists, and professionals in drug development. This document
collates its fundamental physicochemical properties and discusses its potential applications.

Physicochemical and Identification Properties

2-Bromo-4-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.
The presence of a bromine atom and a trifluoromethyl group makes it a versatile intermediate
for introducing these moieties into larger, more complex molecules. Its key properties are
summarized below.
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Property Data Reference
Molecular Weight 283.04 g/mol [1112][3]
Molecular Formula CoHeBrFs02 [1112][31[4]
CAS Number 518070-15-0 [L][31[5]16]
[2-bromo-4-
IUPAC Name (trifluoromethyl)phenyl]acetic [5]
acid
3-Bromo-4-
Synonym (carboxymethyl)benzotrifluorid [1][5]
e
Physical Form Solid [5]
Storage Temperature Ambient Temperature [5]

VZOPDTMYQJUIIU-
InChl Key [5]
UHFFFAOYSA-N

Hazard Information

This compound is classified with the signal word "Warning".[5] Associated hazard statements
include:

o H315: Causes skin irritation.[5][7]
e H319: Causes serious eye irritation.[5][7]
e H335: May cause respiratory irritation.[5][7]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of 2-
Bromo-4-(trifluoromethyl)phenylacetic acid are not readily available in the public domain
based on the conducted search. As a halogenated and trifluoromethylated aromatic compound,
its synthesis would likely involve multi-step processes starting from simpler precursors.
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Researchers should consult specialized chemical synthesis databases or literature for
methodologies related to analogous compounds.

Application in Drug Discovery Workflow

While specific signaling pathways involving 2-Bromo-4-(trifluoromethyl)phenylacetic acid
are not documented in the provided search results, its structural motifs are of significant
interest in medicinal chemistry. The trifluoromethyl group can enhance metabolic stability,
binding affinity, and lipophilicity of drug candidates. The bromo-substituent provides a reactive
handle for further chemical modifications, such as cross-coupling reactions. Therefore, this
compound is best conceptualized as a versatile building block in the drug discovery pipeline.

ical Synthesis & Library Development
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Starting Materials
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Caption: Role of the compound as a building block in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. 2-Bromo-4-(trifluoromethyl)phenylacetic acid | 518070-15-0 [sigmaaldrich.com]

6. 2-1R-4- =B EHXZB CAS 518070-15-0 [2-Bromo-4-(trifluoromethyl)phenyl]acetic acid-
T ML LB IR/A S -F E4 T [anxuanchem.cn.chemnet.com]

e 7.518070-15-0|2-Bromo-4-(trifluormethyl)phenylacetic acid|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [2-Bromo-4-(trifluoromethyl)phenylacetic acid molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1272844#2-bromo-4-trifluoromethyl-phenylacetic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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